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Compound of Interest

Compound Name:
2-Chloroisonicotinimidamide

hydrochloride

CAS No.: 82019-89-4

Cat. No.: B1523011

Get Quote

Executive Summary & Chemical Identity
2-Chloroisonicotinimidamide hydrochloride (Systematic name: 2-chloro-4-

pyridinecarboximidamide hydrochloride) is a critical halogenated heterocyclic building block,

often used in the synthesis of serine protease inhibitors and anticoagulants.[1][2]

Proper disposal is not merely a regulatory box-ticking exercise; it is an environmental

imperative. As a halogenated nitrogenous heterocycle, improper incineration can lead to the

formation of dioxins or release of corrosive hydrochloric acid vapor. This guide provides a self-

validating workflow to ensure complete neutralization and compliant disposal.

Chemical Verification
Before proceeding, verify your substance matches the following structural profile to ensure this

protocol is applicable:

Functional Groups: Pyridine ring (C2-Chloro substituted), Amidine group (C4 position),

Hydrochloride salt.
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General Hazard Class: Corrosive (Acidic salt), Irritant (Halogenated organic), Potential Acute

Toxin.

Waste Stream Classification:Halogenated Organic Waste (Strict segregation required).

Hazard Mechanism & Safety Logic
Why do we handle it this way?

The "Acidic-Halogen" Synergy
This compound presents a dual hazard profile that dictates our disposal strategy:

Hydrolysis Potential (The HCl Moiety): Upon contact with moisture or mucous membranes,

the hydrochloride salt can dissociate, lowering local pH and causing immediate irritation or

burns.

Operational Implication: Never dispose of this material in general trash or aqueous sinks.

It must remain dry until controlled incineration.

Thermal Decomposition (The Chloro-Pyridine Ring): When burned at low temperatures

(<850°C), chloropyridines can generate toxic nitrogen oxides (NOx) and incomplete

combustion byproducts.

Operational Implication: This waste must be directed to a high-temperature rotary kiln

incinerator equipped with acid gas scrubbers.
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Hazard Category
GHS Classification
(Inferred*)

Signal Word

Physical
Corrosive to Metals (Category

1)
WARNING

Health
Skin Corrosion/Irritation

(Category 1B/2)
DANGER

Health
Acute Toxicity, Oral (Category

3/4)
DANGER

Environmental Aquatic Acute (Category 2) WARNING

*Note: Always consult your specific lot's Safety Data Sheet (SDS) as purity levels affect

classification.

Operational Disposal Protocol
A. Solid Waste (Pure Substance or Contaminated Solids)
Standard: Zero emissions to the lab environment.

Containment: Do not dissolve the solid for disposal. Keep it in its solid state to minimize

volume and spill risk.

Primary Packaging: Place the substance in a chemically resistant polyethylene bag or a

screw-top high-density polyethylene (HDPE) jar.

Secondary Containment: Double-bag the primary container.

Labeling: Apply a hazardous waste label explicitly stating:

Chemical Name: 2-Chloroisonicotinimidamide HCl[1][2]

Hazard Checkbox: Toxic, Corrosive, Halogenated.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Standard: Prevention of accidental chloramine formation.
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Segregation Rule:NEVER mix this waste with:

Bleach (Sodium Hypochlorite): Risk of forming toxic chloramines.

Strong Oxidizers: Risk of exothermic runaway.

Non-Halogenated Solvents: Mixing degrades the value of non-halogenated waste streams

(which are often used as fuel).

pH Check: If the waste solution is highly acidic (pH < 2) due to the HCl salt, neutralize

carefully with Sodium Bicarbonate (

) to pH 6–8 before adding to the waste carboy to prevent corrosion of the waste drum.

Container: Use a dedicated "Halogenated Organic Waste" carboy (typically red safety cans

or HDPE drums).

C. Spill Remediation (Deactivation)
Standard: Neutralize -> Absorb -> Segregate.[2]

Isolate: Evacuate the immediate area. Don PPE (Nitrile gloves, lab coat, safety goggles,

N95/P100 respirator if dust is present).

Neutralize: Cover the spill with a weak base powder (Sodium Carbonate or Sodium

Bicarbonate).

Observation: Wait for any fizzing (neutralization of HCl) to cease.

Absorb: Mix with an inert absorbent (Vermiculite or dry sand).

Disposal: Scoop into a container labeled "Hazardous Waste: Halogenated Solids."

Decision Workflow (Visualization)
The following diagram illustrates the logical flow for determining the correct disposal path,

ensuring no step is missed.
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Waste Generation:
2-Chloroisonicotinimidamide HCl

Determine Physical State

Solid Waste
(Powder, Filter Cake, Wipes)

Solid

Liquid Waste
(Solvent Stream)
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1. Double Bag in Polyethylene
2. Do NOT Dissolve

Label: 'TOXIC SOLID - HALOGENATED'
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Figure 1: Decision matrix for segregating 2-Chloroisonicotinimidamide HCl waste based on

physical state and acidity.

Regulatory Compliance (RCRA/EPA Context)
In the United States, this material falls under the Resource Conservation and Recovery Act

(RCRA). While 2-Chloroisonicotinimidamide HCl may not have a specific "P" or "U" list code, it

defaults to the following characteristics if not listed:

Regulatory Parameter Code/Classification Reason

Waste Code (Characteristic) D002 (Corrosive)
If pH < 2 (aqueous solution).[1]

[2]

Waste Code (Characteristic) D001 (Ignitable)

If dissolved in flammable

solvents (e.g., MeOH/EtOH).[1]

[2]

Halogen Content > 1,000 ppm

Mandates "Halogenated"

classification, preventing

disposal in standard fuel-

blending programs.[1][2]

Disposal Method Code H040 Incineration: rotary kiln.[1][2]

Compliance Tip: Always list the "Principal Organic Hazardous Constituents" (POHCs) on your

waste manifest as "Chloropyridine derivatives." This alerts the incineration facility to adjust their

burn temperature and scrubber settings to capture HCl gas and prevent dioxin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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